5-[(4-fluorobenzyl)sulfanyl]-3-isopropyl-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one

• IUPAC Name: 5-[(4-fluorophenyl)methylsulfanyl]-8,9-dimethoxy-3-propan-2-yl-3H-imidazo[1,2-c]quinazolin-2-one
• InChI: InChI=1S/C22H22FN3O3S/c1-12(2)19-21(27)25-20-15-9-17(28-3)18(29-4)10-16(15)24-22(26(19)20)30-11-13-5-7-14(23)8-6-13/h5-10,12,19H,11H2,1-4H3
• InChI Key: LBXXQNGZYKAYOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(=O)N=C2N1C(=NC3=CC(=C(C=C32)OC)OC)SCC4=CC=C(C=C4)F
• Molecular Formula: C22H22FN3O3S
• Molecular Weight: 427.5 g/mol

Description

5-[(4-fluorobenzyl)sulfanyl]-3-isopropyl-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one is a useful research compound. Its molecular formula is C22H22FN3O3S and its molecular weight is 427.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Synthesis and Antitumor Activity

A study by Georgey et al. (2014) on imidazoquinazoline derivatives highlights the synthesis and testing of these compounds for antitumor activity against a human mammary carcinoma cell line (MCF7). The research emphasizes the antitumor potential of these derivatives, with compound 5a being identified as the most active derivative in this series. This suggests the importance of the imidazoquinazoline core structure in targeting cancer cells, providing a foundation for further exploration of similar compounds (Georgey, 2014).

Antimicrobial and Anticancer Evaluation

Research by Nowak et al. (2015) on amino- and sulfanyl-derivatives of benzoquinazolinones demonstrates significant anticancer activity against HT29 and HCT116 cell lines, with compound 20a showing notable efficacy. This study illustrates the potential of sulfanyl derivatives in the development of anticancer therapies, suggesting that modifications on the quinazolinone ring can lead to compounds with promising biological activities (Nowak et al., 2015).

Antiviral Properties

Selvam et al. (2007) synthesized novel 2,3-disubstituted quinazolin-4(3H)-ones and evaluated their antiviral activity against a variety of viruses. One compound in particular exhibited significant inhibition of avian influenza (H5N1) virus replication, showcasing the antiviral potential of quinazolinone derivatives and the value of exploring these compounds for antiviral drug development (Selvam et al., 2007).